Cas no 1643575-77-2 (2-Bromo-5-(iso-propyl)pyrazine-d9)
1643575-77-2 structure
Product Name:2-Bromo-5-(iso-propyl)pyrazine-d9
CAS No:1643575-77-2
MF:C7H9BrN2
MW:210.119215726852
CID:6810151
PubChem ID:133553835
Update Time:2025-03-06
2-Bromo-5-(iso-propyl)pyrazine-d9 Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-(iso-propyl)pyrazine-d9
- 1643575-77-2
- CS-19756
-
- Inchi: 1S/C7H9BrN2/c1-5(2)6-3-10-7(8)4-9-6/h3-5H,1-2H3/i1D3,2D3,3D,4D,5D
- InChI Key: AIFGYPOEHKFCMK-XVGWXEQOSA-N
- SMILES: BrC1=C([2H])N=C(C([2H])=N1)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 209.05140Da
- Monoisotopic Mass: 209.05140Da
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 25.8Ų
2-Bromo-5-(iso-propyl)pyrazine-d9 Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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